Cas no 1893916-60-3 (Thiazole, 5-(methoxymethyl)-)

• Product Name: Thiazole, 5-(methoxymethyl)-
• CAS No: 1893916-60-3
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 5303213
• PubChem ID: 23080896
• Update Time: 2025-05-22

Thiazole, 5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(methoxymethyl)-

• Inchi： 1S/C5H7NOS/c1-7-3-5-2-6-4-8-5/h2,4H,3H2,1H3
• InChI Key： CWTKQAXSTULXGB-UHFFFAOYSA-N
• SMILES： S1C(COC)=CN=C1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazole, 5-(methoxymethyl)-

Exploring the Versatile Applications and Properties of Thiazole, 5-(methoxymethyl)- (CAS No. 1893916-60-3)

Thiazole, 5-(methoxymethyl)- (CAS No. 1893916-60-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiazole ring structure and a methoxymethyl substituent, offers a wide range of applications due to its chemical versatility and reactivity. In this article, we delve into the properties, synthesis, and emerging uses of this fascinating molecule, while also addressing common queries and trends in the scientific community.

The thiazole ring is a five-membered heterocyclic compound containing both sulfur and nitrogen atoms, which contributes to its remarkable stability and reactivity. The addition of a methoxymethyl group at the 5-position further enhances its utility in various chemical reactions. Researchers have explored Thiazole, 5-(methoxymethyl)- as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and anti-inflammatory drugs. Its ability to act as a building block in medicinal chemistry makes it a valuable asset in drug discovery pipelines.

One of the most frequently asked questions about Thiazole, 5-(methoxymethyl)- revolves around its synthesis. The compound can be prepared through several methods, including the condensation of appropriate precursors under controlled conditions. Recent advancements in green chemistry have also led to more sustainable synthesis routes, minimizing environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

In the agrochemical sector, Thiazole, 5-(methoxymethyl)- has shown promise as a precursor for crop protection agents. Its structural features enable the development of compounds that target specific pests while maintaining low toxicity to non-target organisms. This is particularly relevant given the increasing focus on sustainable agriculture and the need for safer alternatives to traditional pesticides. Farmers and researchers alike are keen on understanding how such derivatives can contribute to integrated pest management systems.

Beyond pharmaceuticals and agrochemicals, Thiazole, 5-(methoxymethyl)- has found applications in material science. Its incorporation into polymers and coatings can enhance properties such as thermal stability and corrosion resistance. This has sparked interest in industries ranging from electronics to automotive, where high-performance materials are in constant demand. The compound's potential in organic electronics, including OLEDs and conductive polymers, is another area of active research.

The market for Thiazole derivatives is expected to grow steadily, driven by their diverse applications and the continuous exploration of new functionalities. Companies specializing in fine chemicals and custom synthesis are increasingly offering Thiazole, 5-(methoxymethyl)- to meet the needs of research and development teams worldwide. Quality control and regulatory compliance remain critical factors, ensuring that the compound meets the stringent standards required for its various uses.

For those working with Thiazole, 5-(methoxymethyl)-, proper handling and storage are essential to maintain its integrity. While the compound is not classified as hazardous under standard conditions, it should be stored in a cool, dry place, away from direct sunlight and incompatible materials. Safety data sheets (SDS) provide detailed guidance on handling procedures, which is a common query among laboratory personnel and industrial users.

In conclusion, Thiazole, 5-(methoxymethyl)- (CAS No. 1893916-60-3) represents a versatile and valuable compound with applications spanning multiple industries. Its unique chemical properties, combined with the ongoing advancements in synthesis and application technologies, position it as a molecule of significant interest. Whether you're a researcher exploring new drug candidates, an agrochemical developer seeking sustainable solutions, or a materials scientist working on next-generation technologies, understanding the potential of this compound can open doors to innovative possibilities.